Cas no 27058-46-4 (5-Pyrimidinecarboxylic acid, 4-amino-2-phenyl-, ethyl ester)
27058-46-4 structure
Product Name:5-Pyrimidinecarboxylic acid, 4-amino-2-phenyl-, ethyl ester
CAS No:27058-46-4
MF:C13H13N3O2
MW:243.261222600937
CID:1429359
PubChem ID:2843656
Update Time:2025-04-20
5-Pyrimidinecarboxylic acid, 4-amino-2-phenyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxylic acid, 4-amino-2-phenyl-, ethyl ester
- 4-amino-2-phenyl-pyrimidine-5-carboxylic acid ethyl ester
- ethyl 4-amino-2-phenylpyrimidine-5-carboxylate
- CHEMBL1415756
- 27058-46-4
- REGID_for_CID_2843656
- SB59038
- DB-316191
- ethyl4-amino-2-phenylpyrimidine-5-carboxylate
- ethyl 4-amino-2-phenyl-5-pyrimidinecarboxylate
- SR-01000207083-1
- AB00083025-01
- SCHEMBL5262701
- SR-01000207083
- SMR000069541
- HMS2444I19
- DTXSID90385777
- MLS000059170
-
- MDL: MFCD00814984
- Inchi: 1S/C13H13N3O2/c1-2-18-13(17)10-8-15-12(16-11(10)14)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H2,14,15,16)
- InChI Key: QLSMRFDUKLEGJW-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=NC(C2C=CC=CC=2)=NC=1N)=O
Computed Properties
- Exact Mass: 243.10089
- Monoisotopic Mass: 243.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 78.1Ų
Experimental Properties
- PSA: 78.1
5-Pyrimidinecarboxylic acid, 4-amino-2-phenyl-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A089006074-5g |
Ethyl 4-amino-2-phenylpyrimidine-5-carboxylate |
27058-46-4 | 97% | 5g |
$1820.00 | 2023-09-02 | |
| Chemenu | CM312532-1g |
Ethyl 4-amino-2-phenylpyrimidine-5-carboxylate |
27058-46-4 | 95% | 1g |
$571 | 2021-08-18 | |
| Chemenu | CM312532-1g |
Ethyl 4-amino-2-phenylpyrimidine-5-carboxylate |
27058-46-4 | 95% | 1g |
$631 | 2024-07-28 |
5-Pyrimidinecarboxylic acid, 4-amino-2-phenyl-, ethyl ester Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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